Cas no 88546-74-1 (H-D-Pro-Phe-Arg-chloromethylketone trifluoroacetate salt)

• Product Name: H-D-Pro-Phe-Arg-chloromethylketone trifluoroacetate salt
• CAS No: 88546-74-1
• MF: C₂₁H₃₁ClN₆O₃
• MW: 450.962243318558
• MDL: MFCD00237853
• CID: 709780
• PubChem ID: 10456438
• Update Time: 2025-06-15

H-D-Pro-Phe-Arg-chloromethylketone trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,D-prolyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(chloroacetyl)butyl]- (9CI)
• (2R)-N-[(2S)-1-[[(3S)-1-chloro-6-(diaminomethylideneamino)-2-oxohexan-3-yl]amino]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide
• DPRO-PHE-ARG-CMK
• H-D-PRO-PHE-ARG-CHLOROMETHYLKETONE
• D-Pro-Phe-Arg chloromethyl ketone
• D-Pro-Phe-Arg chloromethyl ketone (PCK)
• L-Phenylalaninamide,D-prolyl-N-[4-[(aminoiminomethyl)amino]-1-(chloroacetyl)butyl]-,(S)
• DTXSID90440219
• (R)-N-((S)-1-((S)-1-chloro-6-guanidino-2-oxohexan-3-ylamino)-1-oxo-3-phenylpropan-2-yl)pyrrolidine-2-carboxamide
• CS-0653330
• D-Pro-Phe-Arg-Chloromethylketone
• (2S)-N-[(3S)-6-carbamimidamido-1-chloro-2-oxohexan-3-yl]-3-phenyl-2-[(2R)-pyrrolidin-2-ylformamido]propanamide
• BDBM23569
• HY-P4245
• CHEMBL521527
• 88546-74-1
• H-D-Pro-Phe-Arg-chloromethylketone trifluoroacetate salt

• MDL： MFCD00237853
• Inchi： 1S/C21H31ClN6O3/c22-13-18(29)15(8-4-11-26-21(23)24)27-20(31)17(12-14-6-2-1-3-7-14)28-19(30)16-9-5-10-25-16/h1-3,6-7,15-17,25H,4-5,8-13H2,(H,27,31)(H,28,30)(H4,23,24,26)/t15-,16+,17-/m0/s1
• InChI Key： HCCRRLVJBLDSLL-BBWFWOEESA-N
• SMILES： ClCC([C@H](CCC/N=C(\N)/N)NC([C@H](CC1C=CC=CC=1)NC([C@H]1CCCN1)=O)=O)=O

Computed Properties

• Exact Mass: 450.21500
• Monoisotopic Mass: 450.2146166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 149.20000
• LogP: 2.32340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-D-Pro-Phe-Arg-chloromethylketone trifluoroacetate salt

Introduction to H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt (CAS No. 88546-74-1)

H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt (CAS No. 88546-74-1) is a synthetic compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate, is a potent and selective inhibitor of serine proteases, particularly thrombin and factor Xa. Its unique structure and properties make it a valuable tool in both academic research and drug development.

The chemical structure of H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt consists of a chloromethylketone group attached to a peptide sequence derived from the thrombin cleavage site. The trifluoroacetate salt form enhances its solubility and stability, making it suitable for various experimental conditions. The compound's ability to irreversibly inhibit serine proteases by forming a covalent bond with the active site serine residue has been extensively studied and documented.

In recent years, the use of H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt has expanded beyond basic research into more applied settings. For instance, it has been employed in the development of anticoagulant therapies, where its specific inhibition of thrombin can help prevent blood clot formation without causing significant side effects. Additionally, its role in understanding the mechanisms of thrombosis and hemostasis has provided valuable insights into these complex physiological processes.

One of the key areas of research involving H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt is its application in the study of protease-mediated signaling pathways. Serine proteases play crucial roles in various cellular processes, including cell signaling, inflammation, and tissue remodeling. By selectively inhibiting these enzymes, researchers can dissect the specific contributions of individual proteases to these pathways, leading to a better understanding of disease mechanisms and potential therapeutic targets.

The compound's utility extends to high-throughput screening (HTS) assays, where it serves as a positive control for identifying novel inhibitors of serine proteases. Its well-characterized inhibitory properties make it an ideal standard for validating assay conditions and evaluating the efficacy of test compounds. This application has been particularly useful in drug discovery programs aimed at developing new anticoagulants and anti-inflammatory agents.

Moreover, H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt has been utilized in the development of diagnostic tools for detecting protease activity in biological samples. Its ability to form a stable complex with target enzymes allows for sensitive and specific detection methods, which can be applied in clinical settings to monitor disease progression or treatment efficacy.

In addition to its direct applications, the study of H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt has contributed to the broader field of peptide chemistry. The design and synthesis of this compound have provided insights into the structure-activity relationships (SAR) of peptide-based inhibitors, guiding the development of more potent and selective inhibitors for various targets. These advancements have implications for both fundamental research and practical applications in medicine.

The safety profile of H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt is another important consideration. While it is a potent inhibitor, its use is generally considered safe when handled under appropriate laboratory conditions. However, as with any chemical reagent, proper safety protocols should be followed to ensure the well-being of researchers and laboratory personnel.

In conclusion, H-D-Pro-Phe-Arg-Chloromethylketone Trifluoroacetate Salt (CAS No. 88546-74-1) is a versatile and powerful tool in chemical biology and pharmaceutical research. Its unique properties as a serine protease inhibitor have made it an indispensable reagent in both academic and industrial settings. As research continues to uncover new applications and insights into its mechanisms of action, this compound is likely to remain at the forefront of scientific inquiry for years to come.